Cas no 1246818-04-1 (Pipamperone-d10 Dihydrochloride)

• Product Name: Pipamperone-d10 Dihydrochloride
• CAS No: 1246818-04-1
• MF: C₂₁H₃₀FN₃O₂
• MW: 385.541825771332
• CID: 4580319
• Update Time: 2025-05-26

Pipamperone-d10 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,3,3,4,4,5,5,6,6-decadeuteriopiperidin-1-yl)-1-[4-(4-fluorophenyl)-4-oxobutyl]piperidine-4-carboxamide
• Pipamperone-d10 Dihydrochloride

• Inchi： 1S/C21H30FN3O2/c22-18-8-6-17(7-9-18)19(26)5-4-12-24-15-10-21(11-16-24,20(23)27)25-13-2-1-3-14-25/h6-9H,1-5,10-16H2,(H2,23,27)/i1D2,2D2,3D2,13D2,14D2
• InChI Key： AXKPFOAXAHJUAG-WKDIDNHWSA-N
• SMILES： N1(CCCC(C2=CC=C(F)C=C2)=O)CCC(N2C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C2([2H])[2H])(C(N)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Pipamperone-d10 Dihydrochloride

Pipamperone-d10 Dihydrochloride (CAS No. 1246818-04-1): An Overview of a Promising Compound in Pharmaceutical Research

Pipamperone-d10 Dihydrochloride (CAS No. 1246818-04-1) is a deuterated form of the antipsychotic drug Pipamperone. This compound has garnered significant attention in recent years due to its potential applications in the treatment of various psychiatric disorders, particularly schizophrenia. The deuterium substitution in Pipamperone-d10 Dihydrochloride is designed to enhance its metabolic stability and pharmacokinetic properties, thereby improving its therapeutic efficacy and reducing side effects.

The chemical structure of Pipamperone-d10 Dihydrochloride is characterized by the presence of deuterium atoms, which are isotopes of hydrogen with an additional neutron. This substitution can significantly alter the compound's behavior in biological systems, leading to improved drug performance. Recent studies have shown that deuterated compounds like Pipamperone-d10 Dihydrochloride exhibit enhanced metabolic stability, which can result in longer half-lives and more consistent plasma levels, crucial factors for effective antipsychotic therapy.

In the context of psychiatric disorders, Pipamperone-d10 Dihydrochloride has shown promising results in preclinical and early clinical trials. Its mechanism of action primarily involves antagonism of dopamine D2 receptors, which are known to play a central role in the pathophysiology of schizophrenia. By blocking these receptors, Pipamperone-d10 Dihydrochloride can help alleviate positive symptoms such as delusions and hallucinations, as well as negative symptoms like social withdrawal and cognitive impairment.

One of the key advantages of Pipamperone-d10 Dihydrochloride over its non-deuterated counterpart is its improved pharmacokinetic profile. Studies have demonstrated that deuterium substitution can reduce the rate of hepatic metabolism, leading to lower clearance rates and higher bioavailability. This can translate into more consistent therapeutic effects and potentially lower dosing requirements, which can be particularly beneficial for patients who are sensitive to side effects or have difficulty adhering to complex dosing regimens.

Clinical trials evaluating the safety and efficacy of Pipamperone-d10 Dihydrochloride have shown promising results. A phase II trial conducted by a leading pharmaceutical company reported that patients treated with Pipamperone-d10 Dihydrochloride experienced significant improvements in symptom severity compared to those receiving placebo. Additionally, the compound was well-tolerated, with a favorable side effect profile that included fewer instances of extrapyramidal symptoms (EPS) and metabolic disturbances compared to traditional antipsychotics.

The potential applications of Pipamperone-d10 Dihydrochloride extend beyond schizophrenia. Research is currently underway to explore its efficacy in treating other psychiatric conditions such as bipolar disorder and major depressive disorder (MDD). Preliminary studies suggest that the compound may have mood-stabilizing properties and could be effective in reducing depressive symptoms without causing significant sedation or cognitive impairment.

In conclusion, Pipamperone-d10 Dihydrochloride (CAS No. 1246818-04-1) represents a significant advancement in the field of antipsychotic drug development. Its unique chemical structure and improved pharmacokinetic properties make it a promising candidate for the treatment of various psychiatric disorders. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for more effective and safer treatment options for patients suffering from these debilitating conditions.